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Compound of Interest

Compound Name: VU6015929

Cat. No.: B2687919 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal procedures for

VU6015929 could not be located. The following information is based on general best practices

for the disposal of bioactive research chemicals. Researchers must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure full

compliance with all applicable federal, state, and local regulations.

VU6015929 is a potent and selective dual discoidin domain receptor 1/2 (DDR1/2) inhibitor

used in laboratory research.[1][2][3][4] As a biologically active small molecule, it requires

careful handling and disposal to prevent potential environmental impact and ensure personnel

safety. Although sometimes shipped as a non-hazardous chemical for transport purposes, this

classification does not extend to its disposal.[5] All laboratory-generated waste, including

research chemicals, should be treated as potentially hazardous unless confirmed otherwise by

a qualified safety professional.[6]

Chemical and Physical Properties of VU6015929
For safe handling and waste characterization, it is crucial to be aware of the known properties

of VU6015929.
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Property Value

CAS Number 2442597-56-8[1][2][7]

Molecular Formula C24H19F4N5O2[5][7]

Molecular Weight 485.43 g/mol [7][8]

Appearance Solid powder[5]

Solubility Soluble in DMSO[2][7][8]

Storage Short term at 0 - 4°C; long term at -20°C[1][2][5]

Step-by-Step Disposal Protocol for VU6015929
The following protocol provides a general framework for the safe disposal of VU6015929 and

associated waste.

1. Waste Identification and Segregation:

Treat as Hazardous Chemical Waste: In the absence of specific data to the contrary,

VU6015929 should be managed as a hazardous chemical waste.

Segregate Waste Streams: Do not mix VU6015929 waste with other waste categories like

biological, radioactive, or general trash. Maintain separate, clearly labeled waste containers

for:

Solid Waste: Unused or expired VU6015929 powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,

weigh boats, pipette tips).

Liquid Waste: Solutions containing VU6015929, including stock solutions (e.g., in DMSO)

and experimental media. Halogenated and non-halogenated solvent wastes should

typically be collected separately.[5]

Sharps Waste: Needles, syringes, or other sharps contaminated with VU6015929 must be

placed in a designated, puncture-resistant sharps container.[8]
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2. Containerization and Labeling:

Use Appropriate Containers: Collect waste in containers that are chemically compatible with

the contents and can be securely sealed.[1][5]

Label Containers Clearly: All waste containers must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "VU6015929".[1][5] The label should also

include the accumulation start date and the primary hazards if known.

3. Storage of Waste:

Designated Accumulation Area: Store waste containers in a designated Satellite

Accumulation Area within the laboratory, at or near the point of generation.[1]

Secure Storage: Ensure containers are kept closed except when adding waste.[1][5] Store in

a secondary containment tray to prevent spills.

4. Arrange for Professional Disposal:

Contact EHS: Follow your institution's established procedures to request a waste pickup

from the EHS department or their designated hazardous waste contractor.[6][8]

Do Not Dispose Down the Drain: Never dispose of VU6015929 powder or solutions down the

sanitary sewer.[1][7] This is critical for preventing the release of bioactive compounds into

aquatic environments.

Empty Container Disposal: An empty container that held VU6015929 should be managed as

hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous liquid waste.[5][6]

Disposal Workflow for Research Chemicals
The following diagram illustrates the logical steps for ensuring the safe and compliant disposal

of a research chemical like VU6015929.
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Caption: Disposal workflow for VU6015929.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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